Cas no 475634-96-9 (5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine)

• Product Name: 5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine
• CAS No: 475634-96-9
• MF: C₁₁H₇BrF₂N₂
• MW: 285.087488412857
• CID: 5416724
• PubChem ID: 27371101
• Update Time: 2025-10-29

5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-(2,6-difluorophenyl)-2-pyridinamine
• VU0612578-1
• (2,6-difluorophenyl)-(5-bromopyridin-2-yl)-amine
• VGGGCKVJICSZNH-UHFFFAOYSA-N
• F3370-0001
• 5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine
• SR-01000377655
• AKOS005208881
• SR-01000377655-1
• SCHEMBL5386047
• 475634-96-9
• STL452828

• Inchi： 1S/C11H7BrF2N2/c12-7-4-5-10(15-6-7)16-11-8(13)2-1-3-9(11)14/h1-6H,(H,15,16)
• InChI Key： VGGGCKVJICSZNH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC1C(=CC=CC=1F)F

Computed Properties

• Exact Mass: 283.97607g/mol
• Monoisotopic Mass: 283.97607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.645±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 275.9±40.0 °C(Predicted)
• pka: 2.43±0.10(Predicted)

Additional information on 5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine

Comprehensive Overview of 5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine (CAS No. 475634-96-9)

5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine, with the CAS number 475634-96-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both bromine and fluorine substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules.

In recent years, the demand for halogenated pyridines like 5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine has surged due to their role in developing targeted therapies and precision agriculture. The compound's unique structure allows it to interact selectively with biological targets, a feature highly sought after in drug design and crop protection. Its CAS number 475634-96-9 is frequently searched in academic databases and patent filings, reflecting its growing importance in industrial and academic research.

One of the key trends driving interest in 5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine is the rise of sustainable chemistry and green synthesis. Researchers are exploring eco-friendly methods to produce this compound, minimizing waste and energy consumption. Questions like "How to synthesize 5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine efficiently?" or "What are the applications of halogenated pyridines in medicine?" are commonly encountered in search engines, highlighting the compound's relevance to contemporary scientific challenges.

The compound's molecular stability and solubility properties make it suitable for various formulation studies. Its pyridine core is often modified to enhance pharmacokinetic profiles, a topic of interest in medicinal chemistry. Additionally, the difluorophenyl moiety contributes to its lipophilicity, a critical factor in drug delivery systems. These attributes align with the current focus on personalized medicine and biocompatible materials.

From a commercial perspective, CAS 475634-96-9 is listed in catalogs of leading chemical suppliers, often under the category of high-value intermediates. Its pricing and availability are influenced by factors such as raw material costs and regulatory approvals. Companies specializing in custom synthesis frequently highlight this compound due to its niche applications and patent potential.

In conclusion, 5-bromo-N-(2,6-difluorophenyl)pyridin-2-amine (CAS No. 475634-96-9) represents a compelling example of how halogenated heterocycles are shaping modern science. Its multifaceted applications, coupled with the industry's shift toward sustainable practices, ensure its continued relevance in both research and industrial settings. As advancements in computational chemistry and high-throughput screening accelerate, this compound is poised to play an even more significant role in future innovations.